Cas no 2138160-92-4 (3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide)

• Product Name: 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide
• CAS No: 2138160-92-4
• MF: C₆H₁₃F₂N₃OS
• MW: 213.248726606369
• CID: 5792306
• PubChem ID: 165466728
• Update Time: 2025-07-16

3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-[(1-aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide
• EN300-789640
• 2138160-92-4
• 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide

• Inchi： 1S/C6H13F2N3OS/c1-4(2-9)13-3-6(7,8)5(12)11-10/h4H,2-3,9-10H2,1H3,(H,11,12)
• InChI Key： PEMIFCHXYPDANY-UHFFFAOYSA-N
• SMILES： S(CC(C(NN)=O)(F)F)C(C)CN

Computed Properties

• Exact Mass: 213.07473954g/mol
• Monoisotopic Mass: 213.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide

Introduction to 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide (CAS No. 2138160-92-4)

3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2138160-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of hydrazides characterized by the presence of a hydrazide functional group (-NH₂) linked to a sulfanyl (-S-) moiety, which is further attached to a 2,2-difluorinated propane backbone. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The hydrazide functional group is well-known for its reactivity and versatility in organic synthesis. Hydrazides are often employed as intermediates in the synthesis of more complex molecules, including heterocyclic compounds and biologically active substances. The presence of the sulfanyl group in 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide introduces additional reactivity and potential interactions with biological targets, making it an intriguing molecule for medicinal chemists.

The 2,2-difluoropropane moiety is another key feature of this compound. Fluorinated alkanes are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve bioavailability, and modulate the pharmacokinetic properties of drug candidates. The fluorine atoms in this compound can influence electronic properties, potentially affecting the compound's binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide with greater accuracy. These tools have been instrumental in identifying potential therapeutic applications and optimizing the compound's structure for improved efficacy and reduced toxicity. For instance, studies have suggested that hydrazide-containing compounds may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways.

In the context of drug discovery, hydrazides have been explored for their potential as antiviral, antibacterial, and anti-inflammatory agents. The structural motif of 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide aligns well with these therapeutic areas. The sulfanyl group can interact with sulfur-containing residues in biological targets, while the hydrazide moiety can form hydrogen bonds or participate in disulfide bond formation, which is crucial for enzyme inhibition.

One of the most compelling aspects of this compound is its potential as a scaffold for designing novel therapeutic agents. By modifying the substituents attached to the hydrazide and sulfanyl groups, researchers can fine-tune the compound's properties to target specific disease mechanisms. For example, studies have shown that hydrazides can be incorporated into molecules designed to inhibit kinases, which are overactive in many cancers.

The fluorine atoms in the 2,2-difluoropropane backbone are particularly noteworthy. Fluorine substitution can significantly alter a molecule's pharmacokinetic profile by affecting its lipophilicity, solubility, and metabolic stability. This has led to numerous fluorinated drugs that exhibit improved pharmacological properties compared to their non-fluorinated counterparts. In 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide, the fluorine atoms may contribute to enhanced binding affinity or resistance to enzymatic degradation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically varying substituents on key functional groups like the hydrazide and sulfanyl moieties, researchers can elucidate how structural changes influence biological activity. This approach has been successfully applied to develop drugs that target complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce such compounds on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in constructing fluorinated hydrazides.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, it may find utility in materials science as a precursor for polymers or coatings with unique properties due to its fluorinated backbone. Additionally, its reactivity makes it a valuable building block for synthesizing more complex molecules with tailored functionalities.

In conclusion,3-[(1-Aminopropan-2-yl)sulfanyl]-2,2-difluoropropanehydrazide (CAS No. 2138160-92-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a hydrazide moiety with a sulfanyl group attached to a 2,2-difluorinated propane backbone—make it an attractive candidate for further exploration. As computational methods and synthetic techniques continue to evolve，the possibilities for utilizing this compound in drug discovery and other applications are likely to expand.